Cas no 1956367-28-4 (1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol)

• Product Name: 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol
• CAS No: 1956367-28-4
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5708674
• PubChem ID: 73554674
• Update Time: 2025-10-27

1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol
• 1956367-28-4

• Inchi： 1S/C16H17NO3S/c1-12-7-9-13(10-8-12)21(19,20)17-11-3-4-14-15(17)5-2-6-16(14)18/h2,5-10,18H,3-4,11H2,1H3
• InChI Key： PKHSNEFCIKXFIM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC=C(C=2CCC1)O)(=O)=O

Computed Properties

• Exact Mass: 303.09291458g/mol
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol

1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol (CAS No. 1956367-28-4): A Comprehensive Overview

1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol (CAS No. 1956367-28-4) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has garnered attention for its role in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol.

Chemical Structure and Properties

1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol is a derivative of tetrahydroquinoline with a tosyl group attached to the nitrogen atom at position 1 and a hydroxyl group at position 5. The tosyl group (CH₃C₆H₄SO₂O-) is a common protecting group in organic synthesis due to its stability and ease of removal. The presence of the hydroxyl group at position 5 adds polarity and potential hydrogen bonding capabilities to the molecule.

The molecular formula of 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol is C₁₇H₁₉₃S, with a molecular weight of approximately 309.40 g/mol. It is a white crystalline solid that is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions.

Synthesis Methods

The synthesis of 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol has been reported using various approaches. One common method involves the reaction of 5-hydroxytetrahydroquinoline with p-toluenesulfonyl chloride (TsCl) in the presence of a base such as triethylamine (TEA) or pyridine. This reaction typically proceeds via nucleophilic substitution at the nitrogen atom of the tetrahydroquinoline ring.

A detailed synthetic route is as follows:

• N-Protection: 5-Hydroxytetrahydroquinoline is first treated with TsCl in anhydrous DMSO to form the corresponding tosylate intermediate.
• Purification: The crude product is purified by column chromatography using silica gel as the stationary phase and a mixture of hexanes and ethyl acetate as the mobile phase.
• The final product is characterized using spectroscopic techniques such as proton nuclear magnetic resonance (¹H NMR), carbon nuclear magnetic resonance (¹³C NMR), mass spectrometry (MS), and infrared spectroscopy (IR).

Biological Activities and Applications

1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol has shown promising biological activities in various studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has demonstrated that this compound can inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth and differentiation.

A study published in the Journal of Medicinal Chemistry reported that 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol exhibited potent inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The compound was found to selectively inhibit CDK2 and CDK4 with IC₅₀ values in the low micromolar range.

In addition to its enzymatic inhibition properties, 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol has also shown potential as an antioxidant agent. A study conducted by researchers at the University of California found that this compound effectively scavenged reactive oxygen species (ROS) in vitro, suggesting its potential use in treating oxidative stress-related diseases such as neurodegenerative disorders.

Clinical Trials and Future Prospects

The promising preclinical results for 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol have led to increased interest in its clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary data from these trials have indicated that the compound is well tolerated at doses up to 50 mg/kg with no significant adverse effects observed.

If these early clinical trials continue to show positive results, further Phase II trials will be initiated to evaluate the efficacy of 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol in specific disease indications such as cancer and neurodegenerative disorders. The long-term goal is to develop this compound into a novel therapeutic agent that can improve patient outcomes and quality of life.

Safety Considerations and Handling Guidelines

1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol, like many other organic compounds used in research settings, should be handled with care to ensure safety. Researchers should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling this compound. It is also important to store the compound in a well-sealed container away from direct sunlight and sources of heat or moisture.

In case of accidental exposure or spillage, standard laboratory safety protocols should be followed. For example, any spills should be immediately cleaned up using absorbent materials followed by proper disposal according to local regulations.

Sustainability and Environmental Impact

The synthesis and use of organic compounds like 1-Tosyl-1,2,3,4-tetrahydroquinolin-5-ol raise important considerations regarding sustainability and environmental impact. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents.

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